molecular formula C11H13NO2 B8686675 Ethyl 5-cyclopropylpyridine-2-carboxylate

Ethyl 5-cyclopropylpyridine-2-carboxylate

Cat. No.: B8686675
M. Wt: 191.23 g/mol
InChI Key: SDNBFPJAQHQMPR-UHFFFAOYSA-N
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Description

Ethyl 5-cyclopropylpyridine-2-carboxylate is a useful research compound. Its molecular formula is C11H13NO2 and its molecular weight is 191.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13NO2

Molecular Weight

191.23 g/mol

IUPAC Name

ethyl 5-cyclopropylpyridine-2-carboxylate

InChI

InChI=1S/C11H13NO2/c1-2-14-11(13)10-6-5-9(7-12-10)8-3-4-8/h5-8H,2-4H2,1H3

InChI Key

SDNBFPJAQHQMPR-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=NC=C(C=C1)C2CC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of zinc chloride (27 g) in tetrahydrofuran (300 mL) was cooled to 0° C. in the presence of a nitrogen gas, and a 1 M solution of cyclopropanemagnesium bromide in tetrahydrofuran (186 mL) was added thereto, followed by stirring at room temperature for 30 minutes. The reaction solution was cooled to 0° C. Dichlorobis(triphenylphosphine)-palladium(II) (3.26 g) and a solution of ethyl 5-bromopyridine-2-carboxylate (21.4 g) in tetrahydrofuran (100 mL) were sequentially added, and the mixture was stirred at 0° C. for 30 minutes and at room temperature for one hour. The reaction solution was poured into water, followed by extraction with ethyl acetate. The organic layer was washed with brine, dried over anhydrous magnesium sulfate and filtered. The solvent was then evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=4:1→1:1) to give ethyl 5-cyclopropylpyridine-2-carboxylate (15.5 g, 87%) as a pale brown oil.
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